Cas no 1510731-15-3 (3-methyl-2-(4-methylthiophen-2-yl)butanoic acid)

• Product Name: 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid
• CAS No: 1510731-15-3
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6322121
• PubChem ID: 23317022
• Update Time: 2025-11-01

3-methyl-2-(4-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid
• EN300-1798022
• 1510731-15-3

• Inchi： 1S/C10H14O2S/c1-6(2)9(10(11)12)8-4-7(3)5-13-8/h4-6,9H,1-3H3,(H,11,12)
• InChI Key： UESKAGCETCYOOG-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid

3-Methyl-2-(4-methylthiophen-2-yl)butanoic Acid (CAS No. 1510731-15-3): An Overview of Its Structure, Properties, and Applications

3-Methyl-2-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1510731-15-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of thiophenes, which are known for their aromatic properties and biological activities.

The molecular formula of 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid is C₁₁H₁₄O₂S, and its molecular weight is 206.30 g/mol. The compound features a thiophene ring with a methyl substituent at the 4-position and a butanoic acid moiety attached to the 2-position of the thiophene ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid is a white crystalline solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound has a melting point of approximately 95°C and a boiling point of around 300°C under standard atmospheric conditions.

The chemical reactivity of 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid is influenced by its functional groups. The carboxylic acid group can participate in various reactions such as esterification, amide formation, and decarboxylation. The thiophene ring, on the other hand, can undergo electrophilic aromatic substitution reactions, making it useful in the synthesis of more complex molecules.

In the pharmaceutical industry, 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid has shown promise as a lead compound for drug development. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its pharmaceutical applications, 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. Researchers at the University of California have demonstrated that thin films of this compound exhibit excellent charge transport properties, making it a promising material for organic electronic devices.

The synthesis of 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid typically involves multi-step processes that include the formation of the thiophene ring and subsequent functionalization steps. One common synthetic route involves the condensation of 4-methylthiophene with an appropriate aldehyde or ketone followed by carboxylation to form the final product. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing both cost and waste.

In conclusion, 3-methyl-2-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1510731-15-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is likely to play an increasingly important role in various scientific disciplines.